Cas no 163882-71-1 (Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-)

Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)- structure
163882-71-1 structure
Product name:Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-
CAS No:163882-71-1
MF:C8H9F3O
MW:178.151673078537
CID:110372
PubChem ID:21729575

Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)-
    • Ethanone, 2,2,2-trifluoro-1-(2-methyl-1-cyclopenten-1-yl)- (9CI)
    • SCHEMBL16219742
    • 163882-71-1
    • 2,2,2-trifluoro-1-(2-methylcyclopenten-1-yl)ethanone
    • Inchi: InChI=1S/C8H9F3O/c1-5-3-2-4-6(5)7(12)8(9,10)11/h2-4H2,1H3
    • InChI Key: RCXQKCIQVRRYMQ-UHFFFAOYSA-N
    • SMILES: FC(C(C1CCCC=1C)=O)(F)F

Computed Properties

  • Exact Mass: 178.06057
  • Monoisotopic Mass: 178.06054939g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

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